![molecular formula C8H10ClNS B2851223 4-Chloro-3-[(methylsulfanyl)methyl]aniline CAS No. 1178038-94-2](/img/structure/B2851223.png)
4-Chloro-3-[(methylsulfanyl)methyl]aniline
Description
4-Chloro-3-[(methylsulfanyl)methyl]aniline is a chemical compound with the molecular formula C8H10ClNS and a molecular weight of 187.69 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-[(methylsulfanyl)methyl]aniline consists of a benzene ring substituted with an amino group (NH2), a methylthio group (CH3S), and a chlorine atom . The InChI code for this compound is 1S/C8H10ClNS/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4H,5,10H2,1H3 .Physical And Chemical Properties Analysis
4-Chloro-3-[(methylsulfanyl)methyl]aniline is a liquid at room temperature . Other physical and chemical properties such as boiling point and specific gravity are not specified in the sources I found.Scientific Research Applications
Synthesis of Anilines
4-Chloro-3-[(methylsulfanyl)methyl]aniline: is a valuable intermediate in the synthesis of anilines, which are crucial in the production of dyes, pharmaceuticals, and agrochemicals. The compound can undergo various chemical reactions, such as nucleophilic substitution or reduction, to yield substituted anilines with different functional groups that cater to specific industrial needs .
Conducting Polymers
Substituted anilines like 4-Chloro-3-[(methylsulfanyl)methyl]aniline can be polymerized to form conducting polymers. These materials have applications in electronics for their semiconducting properties, and in sensors due to their ability to conduct electricity in response to environmental changes .
Pharmaceutical Research
The compound’s structure allows for its use in the synthesis of various pharmaceutical agents. Its derivatives can be designed to interact with biological targets, potentially leading to the development of new medications with analgesic or anti-inflammatory properties .
Material Science
In material science, 4-Chloro-3-[(methylsulfanyl)methyl]aniline can be used to create new materials with specific mechanical or thermal properties. Its molecular structure can be incorporated into polymers or composites to enhance their strength, flexibility, or resistance to degradation .
Chemical Synthesis
This compound serves as a building block in chemical synthesis, particularly in the creation of complex molecules. Its reactivity with various chemical agents makes it a versatile reagent for constructing molecules with intricate architectures .
Analytical Chemistry
Due to its unique chemical properties, 4-Chloro-3-[(methylsulfanyl)methyl]aniline can be used as a standard or reagent in analytical chemistry. It can help in the quantification and identification of substances within a mixture through techniques like chromatography .
properties
IUPAC Name |
4-chloro-3-(methylsulfanylmethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNS/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4H,5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOFQKJUMJKHFMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=C(C=CC(=C1)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-[(methylsulfanyl)methyl]aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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